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Compound of Interest

Compound Name: 2-Dodecanone

Cat. No.: B165319 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2-Dodecanone

This guide provides comprehensive safety and handling information for 2-dodecanone (CAS

No. 6175-49-1), intended for researchers, scientists, and professionals in drug development

and other laboratory settings. The information is compiled from various safety data sheets and

chemical databases.

Chemical Identification
2-Dodecanone, also known as methyl decyl ketone, is a long-chain aliphatic ketone.[1] It is a

colorless to light yellow liquid or solid with a fruity odor.[2][3] It is used as a flavoring agent in

the food industry and as a fragrance ingredient.[1][2]

Hazard Identification
The primary hazards associated with 2-dodecanone are environmental, with potential for

physical and health hazards under certain conditions. The Globally Harmonized System (GHS)

of Classification and Labelling of Chemicals identifies it as toxic to aquatic life with long-lasting

effects.[4][5][6] Some classifications also note it as a skin and serious eye irritant.[7][8][9]
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Caption: Logical relationship of hazards associated with 2-Dodecanone.

Physical and Chemical Properties
The physical and chemical properties of 2-dodecanone are summarized below.
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Property Value Citation(s)

Molecular Formula C₁₂H₂₄O [3][5][10]

Molecular Weight 184.32 g/mol [5][10]

Appearance
Clear, colorless to light yellow

liquid or solid
[2][3][11]

Odor Fruity, floral, citrus [1][2][12]

Melting Point 21 °C (69.8 °F) [5]

Boiling Point
245 - 247.8 °C (473 - 478 °F)

at 760 mmHg
[2][5]

Flash Point 108 °C (226.4 °F) - closed cup [10][13]

Density 0.823 - 0.828 g/cm³ [2][4]

Water Solubility
Sparingly soluble / 13.99 mg/L

@ 25 °C (estimated)
[2]

Solubility Soluble in organic solvents [3]

Toxicological Information
Detailed toxicological studies are not readily available in the provided search results. Most

safety data sheets indicate "no data available" for acute toxicity (oral, dermal, inhalation), skin

corrosion/irritation, serious eye damage/irritation, and carcinogenicity.[4] However, some

sources classify it as a skin and eye irritant.[7][9]
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GHS Classification Hazard Statement Citation(s)

Aquatic Hazard (Chronic)
H411: Toxic to aquatic life with

long lasting effects
[4][5][13]

Eye Irritation (Category 2)
H319: Causes serious eye

irritation
[7][8]

Skin Irritation (Category 2) H315: Causes skin irritation [7]

Skin Sensitisation (Category 1)
H317: May cause an allergic

skin reaction
[7][9]

Experimental Protocols
Specific experimental protocols for the toxicological assessment of 2-dodecanone are not

detailed in the referenced safety documents. However, a critical protocol for laboratory safety

involves the proper handling of accidental releases or spills.

General Protocol for Handling Chemical Spills:

Immediate Evacuation and Assessment: Evacuate non-essential personnel from the

immediate spill area.[4][11] Assess the extent of the spill and any immediate dangers (e.g.,

proximity to ignition sources).

Ventilation: Ensure the area is adequately ventilated to disperse vapors.[4][14]

Personal Protective Equipment (PPE): Before approaching the spill, don appropriate PPE,

including chemical-resistant gloves, safety goggles with side-shields, and a lab coat.[1][4][14]

If vapors are significant, a respirator may be necessary.[4]

Containment: Prevent the spill from spreading and entering drains or waterways.[4][10]

Absorption: For liquid spills, use an inert absorbent material such as sand, silica gel, or

universal binder to soak up the chemical.[10] For solid spills, carefully sweep or scoop the

material to avoid creating dust.[11]
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Collection: Collect the absorbed material and place it into a suitable, labeled, and tightly

closed container for disposal.[4][10] Use non-sparking tools if the substance is flammable.[4]

Decontamination: Clean the spill area thoroughly with soap and water.[14]

Disposal: Dispose of the waste material in accordance with all applicable federal, state, and

local environmental regulations.[4][10]

Handling and Storage
Handling: Handle in a well-ventilated place, preferably a chemical fume hood.[4][14] Avoid

contact with skin and eyes and prevent the formation of dusts and aerosols.[4][11][15] Keep

away from heat, sparks, and open flames.[2] Use non-sparking tools and take measures to

prevent electrostatic discharge.[4]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2] Keep

away from incompatible materials such as strong oxidizing agents and bases.[2][10]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

NIOSH (US) or EN 166 (EU) standards.[4][10][16]

Skin Protection: Wear chemical-impermeable gloves (e.g., PVC) and protective clothing,

such as a lab coat, to prevent skin exposure.[1][4][10]

Respiratory Protection: Under normal use with adequate ventilation, respiratory protection is

not typically required.[10] If exposure limits are exceeded or vapors are generated, use a full-

face respirator with an appropriate cartridge.[4]

Hygiene: Handle in accordance with good industrial hygiene and safety practices.[10] Wash

hands thoroughly after handling.[15] Ensure an eyewash station and safety shower are

readily accessible.[14][17]

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[4][7]
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Skin Contact: Immediately take off contaminated clothing. Wash the affected area with soap

and plenty of water. Consult a doctor if irritation persists.[4][7][10]

Eye Contact: Rinse cautiously with water for at least 15 minutes, also under the eyelids.[7]

[10] Remove contact lenses if present and easy to do.[7][11] Seek immediate medical

attention.[10]

Ingestion: Rinse mouth with water. Do not induce vomiting.[4] Never give anything by mouth

to an unconscious person. Call a doctor or Poison Control Center immediately.[4][16]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), alcohol-resistant

foam, or water spray.[4][10][11]

Specific Hazards: The material is combustible.[16] Hazardous combustion products may

include carbon monoxide and carbon dioxide.[10] Vapors may be heavier than air and

spread along floors.[8]

Protective Actions: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[4][10]

Accidental Release Measures
In the event of an accidental release, personal precautions should be taken immediately.

Ensure adequate ventilation, remove all sources of ignition, and evacuate personnel to safe

areas.[4] Prevent the chemical from entering drains or the environment.[4][10] The spill should

be contained and cleaned up using an inert absorbent material and placed in a suitable

container for disposal.[10]
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Caption: General workflow for handling a chemical spill of 2-Dodecanone.
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Disposal Considerations
Dispose of 2-dodecanone and its container in accordance with all applicable local, regional,

and national hazardous waste regulations.[4][10] Do not allow the product to enter drains or

surface water.[4][8] Waste generators must consult regulations to ensure complete and

accurate classification.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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